Cas no 17147-85-2 (3-Ethyl-5-methylisoxazole-4-carboxylic acid)

• Product Name: 3-Ethyl-5-methylisoxazole-4-carboxylic acid
• CAS No: 17147-85-2
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD03422293
• CID: 87802
• PubChem ID: 24883711
• Update Time: 2025-04-18

3-Ethyl-5-methylisoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-5-methylisoxazole-4-carboxylic acid
• 3-ETHYL-5-METHYL-4-ISOXAZOLECARBOXYLIC ACID
• AKOS PAO-1631
• AKOS B013953
• 5-METHYL-3-ETHYLISOXAZOLE-4-CARBOXYLIC ACID
• CHEMBRDG-BB 4004641
• BUTTPARK 154\06-46
• ART-CHEM-BB B013953
• 3-Ethyl-5-methyl-isoxazole-4-carboxylic acid
• 3-ethyl-5-methyl-1,2-oxazole-4-carboxylic acid
• 3-ETHYL-5-METHYLISOXAZOLE-4-CARBOXYLIC &
• 4-Isoxazolecarboxylicacid,3-ethyl-5-methyl-(8CI,9CI)
• AKOS000302819
• CS-0085340
• LS-01100
• RSWFHHWVFZWIMV-UHFFFAOYSA-N
• A881927
• 4-Isoxazolecarboxylicacid,3-ethyl-5-methyl-
• FT-0677988
• EN300-12328
• 3-Ethyl-5-methylisoxazole-4-carboxylic acid, 97%
• DTXSID90366228
• 17147-85-2
• 5-Amino-2-chloro-3-picoline?
• SCHEMBL2056999
• BB 0257292
• 4-Isoxazolecarboxylic acid, 3-ethyl-5-methyl-
• Z85923398
• MFCD03422293
• J-010729
• ALBB-000932
• 3-ETHYL-5-METHYLISOXAZOLE-4-CARBOXYLICACID
• STK431104
• DB-027884

• MDL： MFCD03422293
• Inchi： 1S/C7H9NO3/c1-3-5-6(7(9)10)4(2)11-8-5/h3H2,1-2H3,(H,9,10)
• InChI Key： RSWFHHWVFZWIMV-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C(CC)=N1

Computed Properties

• Exact Mass: 155.05800
• Monoisotopic Mass: 155.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 121-125 °C
• Boiling Point: 293.9°Cat760mmHg
• Flash Point: 131.5°C
• Refractive Index: 1.509
• PSA: 63.33000
• LogP: 1.24360
• Solubility: Uncertain

3-Ethyl-5-methylisoxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles